4-(3-Methyl-1-pyrazolyl)-2-chlorobenzoyl chloride

• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 2-chloro-4-(3-methylpyrazol-1-yl)benzoyl chloride
• InChI: InChI=1S/C11H8Cl2N2O/c1-7-4-5-15(14-7)8-2-3-9(11(13)16)10(12)6-8/h2-6H,1H3
• InChI Key: DRAJKDMPMIGCFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=C(C=C2)C(=O)Cl)Cl

Description

4-(3-Methyl-1-pyrazolyl)-2-chlorobenzoyl chloride is a useful research compound. Its molecular formula is C11H8Cl2N2O and its molecular weight is 255.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step e) [2-Chloro-4-(3-methylpyrazol-1-yl)-phenyl]-(3-methyl-5H,11H-pyrrolo[2,1-c][1,4]-benzodiazepin-10-yl)-methanone: A mixture of 2-chloro-4-(3-methylpyrazol-1-yl)-benzoic acid (0.18 g) from step c) of Example 10, oxalyl chloride (0.18 g) and one drop of dimethylformamide in dichloromethane (10 ml), was stirred at room temperature for 18 hours. The mixture was concentrated in vacuo, and the residue was redissolved in dichloromethane and reconcentrated in vacuo to yield 2-chloro-4-(3-methyl-pyrazol-1-yl)-benzoyl chloride. A slurry of the acid chloride in dichloromethane (25 ml) was added dropwise to a solution of 10,11-dihydro-3-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepine (0.12 g) and diisopropylethylamine (0.10 g) in dichloromethane (25 ml). The mixture was stirred at room temperature for 18 h, and washed with water and saturated aqueous sodium bicarbonate. The organic phase was dried over anhydrous sodium sulfate and filtered through a short column of anhydrous sodium magnesium silicate. The solution was concentrated in vacuo and triturated with diethyl ether to yield 0.115 g of product as colorless crystals, m.p. 178-180° C., MS m/z: 417.3 (M+H)+, 833.3 (2M+H)+.